Cas no 14594-25-3 (Ethyl 5-bromo-4-oxopentanoate)

• Product Name: Ethyl 5-bromo-4-oxopentanoate
• CAS No: 14594-25-3
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• MDL: MFCD13190036
• CID: 1315998
• Update Time: 2025-04-20

Ethyl 5-bromo-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-oxopentanoate
• 5-Brom-4-oxo-valeriansaeure-aethylester
• AB69626
• ethyl 5-bromo-levulinate
• 5-bromo-4-oxo-pentanoic acid ethyl ester
• 5-bromo-4-oxo-valeric acid ethyl ester
• ethyl 5-bromo-4-oxopentanate

• MDL： MFCD13190036
• Inchi： 1S/C7H11BrO3/c1-2-11-7(10)4-3-6(9)5-8/h2-5H2,1H3
• InChI Key： HZTCCISWRZQSRU-UHFFFAOYSA-N
• SMILES： BrCC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 221.98913
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 43.37